Cas no 439-80-5 (2''-fluorobiphenyl-2-ol)

• Product Name: 2''-fluorobiphenyl-2-ol
• CAS No: 439-80-5
• MF: C₁₂H₉FO
• MW: 188.197666883469
• MDL: MFCD06802851
• CID: 929278
• PubChem ID: 345418
• Update Time: 2025-04-19

2''-fluorobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2''-fluorobiphenyl-2-ol
• 2-(2-fluorophenyl)phenol
• 2'-FLUORO[1,1'-BIPHENYL]-2-OL
• 2-(2-Fluor-phenyl)-phenol
• 2'-Fluor-2-hydroxy-biphenyl
• 2'-Fluor-biphenyl-2-ol
• 2-fluoro-2'-hydroxybiphenyl
• 2'-fluorobiphenyl-2-ol
• 2'-fluoro-biphenyl-2-ol
• AC1L82QA
• BB 0224004
• NSC403044
• SureCN2938275
• MFCD06802851
• AB92567
• 2'-Fluoro-[1,1'-biphenyl]-2-ol
• AKOS004116730
• F80014
• NSC-403044
• SCHEMBL2938275
• DTXSID00323105
• 439-80-5
• [1,1'-Biphenyl]-2-ol, 2'-fluoro-

• MDL： MFCD06802851
• Inchi： 1S/C12H9FO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8,14H
• InChI Key： RKYSMAROLRDDPO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 188.06377
• Monoisotopic Mass: 188.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives